Cas no 1443980-37-7 (5H,6H,7H,8H-imidazo1,2-apyridine-2-sulfonyl chloride)

5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl chloride is a heterocyclic sulfonyl chloride derivative with applications in organic synthesis and pharmaceutical intermediates. Its fused imidazopyridine structure provides a rigid scaffold, enhancing reactivity in nucleophilic substitution reactions. The sulfonyl chloride moiety allows for efficient derivatization, enabling the introduction of sulfonamide or sulfonate functionalities. This compound is particularly useful in medicinal chemistry for constructing bioactive molecules due to its balanced reactivity and stability. High purity grades ensure consistent performance in coupling reactions. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity. Its versatility makes it valuable for researchers developing novel therapeutic agents or fine chemicals.

5H,6H,7H,8H-imidazo1,2-apyridine-2-sulfonyl chloride structure

1443980-37-7 structure

Product Name:5H,6H,7H,8H-imidazo1,2-apyridine-2-sulfonyl chloride

CAS No:1443980-37-7

MF:C₇H₉ClN₂O₂S

MW:220.676559209824

CID:4600083

PubChem ID:71758052

Update Time:2025-10-18

5H,6H,7H,8H-imidazo1,2-apyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl chloride
- 5,6,7,8-Tetrahydroimidazo[1,2-a]pyridine-2-sulfonyl chloride
- 5H,6H,7H,8H-imidazo1,2-apyridine-2-sulfonyl chloride
- Inchi： 1S/C7H9ClN2O2S/c8-13(11,12)7-5-10-4-2-1-3-6(10)9-7/h5H,1-4H2
- InChI Key： FTEDHFJCOKFOHL-UHFFFAOYSA-N
- SMILES： C12=NC(S(Cl)(=O)=O)=CN1CCCC2

Computed Properties

Exact Mass: 220.007
Monoisotopic Mass: 220.007
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 60.3A^2

5H,6H,7H,8H-imidazo1,2-apyridine-2-sulfonyl chloride Pricemore >>

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TRC	H325908-10mg	5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl chloride	1443980-37-7		10mg	$ 50.00	2022-06-04
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TRC	H325908-100mg	5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl chloride	1443980-37-7		100mg	$ 320.00	2022-06-04
Chemenu	CM416347-1g	5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl chloride	1443980-37-7	95%+	1g	$587	2023-01-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1603754-1g	5,6,7,8-Tetrahydroimidazo[1,2-a]pyridine-2-sulfonyl chloride	1443980-37-7	98%	1g	￥8626	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1603754-5g	5,6,7,8-Tetrahydroimidazo[1,2-a]pyridine-2-sulfonyl chloride	1443980-37-7	98%	5g	￥20764	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1603754-10g	5,6,7,8-Tetrahydroimidazo[1,2-a]pyridine-2-sulfonyl chloride	1443980-37-7	98%	10g	￥30114	2023-04-15
Enamine	EN300-125502-0.05g	5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl chloride	1443980-37-7	95%	0.05g	$197.0	2023-05-26
Enamine	EN300-125502-0.1g	5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl chloride	1443980-37-7	95%	0.1g	$293.0	2023-05-26
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